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Compound of Interest

Compound Name: Molybdenum-95

Cat. No.: B3322307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for Molybdenum-95
(⁹⁵Mo), a stable isotope of molybdenum. While ⁹⁵Mo is not radioactive, the chemical properties

of molybdenum and its compounds necessitate rigorous safety protocols in a laboratory setting.

This document outlines the potential hazards, exposure limits, and best practices for handling,

storage, and disposal to ensure the safety of all personnel.

Core Safety and Hazard Information
Molybdenum-95 is a stable, non-radioactive isotope of the element molybdenum.[1][2][3] It is

naturally occurring with an atomic mass of 94.905842 Da.[2][3] The primary hazards associated

with ⁹⁵Mo are related to the chemical toxicity of molybdenum and its compounds, particularly in

powdered form. Molybdenum powder is considered a flammable solid and can pose a fire and

explosion hazard when dispersed in the air.[4]

Hazard Identification:

Flammability: Molybdenum powder is a flammable solid.[4]

Health Hazards: Inhalation of molybdenum dust can irritate the nose and throat.[4] High

levels of exposure may lead to headache, fatigue, loss of appetite, and muscle and joint

pain.[4] There is also a potential risk of liver and kidney damage with repeated exposure.[4]

Some molybdenum compounds are suspected of causing reproductive harm.
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Physical and Chemical Properties of Molybdenum-95
Property Value

Atomic Number 42

Atomic Mass 94.905837 g/mol

Appearance Silvery-white metal

Melting Point 2623 °C (4753 °F)

Boiling Point 4639 °C (8382 °F)

Density 10.2 g/cm³

Radioactivity Stable, non-radioactive

Natural Abundance ~15.9%

(Data sourced from multiple chemical and isotopic databases)

Occupational Exposure Limits for Molybdenum
Regulatory Body Exposure Limit (as Mo) Notes

OSHA (PEL) 15 mg/m³
Total dust, 8-hour time-

weighted average

ACGIH (TLV) 10 mg/m³
Inhalable fraction, 8-hour time-

weighted average

ACGIH (TLV) 3 mg/m³
Respirable fraction, 8-hour

time-weighted average

NIOSH (REL) 15 mg/m³
10-hour time-weighted

average

(PEL: Permissible Exposure Limit; TLV: Threshold Limit Value; REL: Recommended Exposure

Limit)

Best Practices for Laboratory Handling
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Given that detailed experimental protocols for safety studies are not publicly available, this

section outlines best practices for handling Molybdenum-95 in a laboratory setting, derived

from safety data sheets and general laboratory safety guidelines.

Engineering Controls
Ventilation: Always handle Molybdenum-95 powder in a well-ventilated area. A certified

chemical fume hood is recommended to minimize inhalation exposure.

Containment: For procedures that may generate dust, use of a glove box or other

containment enclosure is advisable.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield must be worn.

Hand Protection: Nitrile or neoprene gloves are recommended to prevent skin contact.

Body Protection: A lab coat should be worn. For larger quantities or when significant dust

generation is possible, a chemical-resistant apron or coveralls may be necessary.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below the

occupational limits, a NIOSH-approved respirator with N95, R95, or P95 filters should be

used.

Handling and Storage
Handling: Avoid creating dust. Use non-sparking tools when handling molybdenum powder.

Keep away from heat, sparks, and open flames.

Storage: Store in a tightly sealed, properly labeled container in a cool, dry, and well-

ventilated area. Keep away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First-Aid Measures

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek

medical attention.
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Skin Contact: Remove contaminated clothing. Wash the affected area thoroughly with soap

and water.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.

Accidental Release Measures
Spills: In the event of a spill, evacuate the area. Wear appropriate PPE, including respiratory

protection. Carefully sweep or vacuum the spilled material, avoiding dust generation. Place

the material in a sealed container for disposal.

Visualized Workflows
The following diagrams illustrate standard workflows for handling chemical substances and

responding to emergencies in a laboratory setting.
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General Laboratory Chemical Handling Workflow

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare and Inspect Workspace/Fume Hood

Weigh/Measure Molybdenum-95

Perform Experimental Procedure

Clean and Decontaminate Workspace

Dispose of Waste in Labeled Containers

Remove and Dispose/Clean PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling Molybdenum-95 in a laboratory.
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Emergency Response for Chemical Exposure/Spill

Chemical Spill or Exposure Occurs

Assess the Situation
(Is it safe to respond?)

Evacuate Immediate Area if Necessary

If unsafe

Alert Supervisor and Emergency Services

If safe

Administer First Aid
(Eye wash, safety shower, etc.) Contain Spill if Trained and Safe to Do So

Complete Incident Report

Click to download full resolution via product page

Caption: Emergency response procedure for incidents involving Molybdenum-95.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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